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Compound of Interest |

Compound Name: 2-(2-Nitrophenyl)acetohydrazide
CAS No.: 114953-81-0
Cat. No.: B049033

Synthesis, Reactivity Profile, and Pharmacophore
Potential

Executive Summary

2-(2-Nitrophenyl)acetohydrazide (CAS: 114953-81-0) is a bifunctional organic building block
characterized by an ortho-nitro group on the phenyl ring and a flexible acetohydrazide side
chain. It serves as a critical intermediate in the synthesis of nitrogen-containing heterocycles,
particularly 1,3,4-oxadiazoles, 1,2,4-triazoles, and indole derivatives. This guide provides a
comprehensive technical analysis of its physicochemical properties, synthetic pathways, and
reactivity landscape, designed to facilitate its application in pharmaceutical research.

Chemical Identity & Structural Analysis[1][2]

The compound features a benzene ring substituted at the ortho position with a nitro group (

) and an acetohydrazide moiety (

). The proximity of the nitro group to the side chain introduces steric and electronic effects that
influence cyclization pathways.

Table 1: Physicochemical Profile
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Property Data Source/Notes

2-(2-
Nitrophenyl)acetohydrazide

IUPAC Name

CAS Number 114953-81-0 Validated via BOC Sciences

Molecular Formula

Molecular Weight 195.18 g/mol
. ) Recrystallized from
Melting Point 149-151 °C (422-424 K)
MeOH/Water [1]
Space group
Crystal System Monoclinic

[1]

. Soluble in DMSO, DMF, hot o
Solubility Low solubility in cold water
Methanol/Ethanol

Structural Insight: X-ray diffraction analysis reveals that the acetohydrazide plane is nearly
perpendicular to the benzene ring (dihedral angle ~87.6°), minimizing steric clash with the
ortho-nitro group. The nitro group itself is twisted by approximately 19.3° relative to the
benzene ring [1].

Synthetic Pathways[3][4][5][6]

The industrial and laboratory standard for synthesizing 2-(2-Nitrophenyl)acetohydrazide
involves the hydrazinolysis of 2-nitrophenylacetic acid esters. This nucleophilic acyl substitution
is preferred over direct reaction with the acid to avoid salt formation and improve yield.

3.1. Primary Synthesis Protocol

Precursor: Methyl 2-(2-nitrophenyl)acetate or Ethyl 2-(2-nitrophenyl)acetate. Reagent:
Hydrazine hydrate (

). Solvent: Ethanol or Methanol.[1]

Mechanism: The reaction proceeds via the attack of the hydrazine nucleophile on the ester
carbonyl carbon, forming a tetrahedral intermediate, followed by the elimination of the alkoxide
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leaving group.

DOT Diagram: Synthesis Workflow
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Figure 1: Step-wise synthesis pathway via hydrazinolysis of the methyl ester.

Reactivity Landscape & Pharmacophore Generation

The utility of 2-(2-Nitrophenyl)acetohydrazide lies in its "Dual Reactivity":
o Hydrazide Reactivity: The terminal amino group (

) is a potent nucleophile, ready for condensation or cyclization.

» Nitro Group Reactivity: The ortho-nitro group allows for reductive cyclization strategies (e.qg.,
to indoles or quinolines) or reduction to an aniline derivative.

4.1. Pathway A: Schiff Base Formation (Hydrazones)

Reaction with aromatic aldehydes or ketones yields hydrazones (Schiff bases). These
derivatives often exhibit enhanced biological activity (anticonvulsant, antimicrobial) compared
to the parent hydrazide due to the formation of a conjugated azomethine linker (

).
4.2. Pathway B: Heterocyclic Cyclization (1,3,4-Oxadiazoles)

The hydrazide is a precursor to 1,3,4-oxadiazoles, a privileged scaffold in medicinal chemistry.

e Method 1 (Oxidative Cyclization): Reacting the Schiff base with oxidative agents like lodine (
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) or Mercuric Oxide (
).
e Method 2 (Thiolation): Reaction with Carbon Disulfide (
) in alkaline medium (
) yields 5-substituted-1,3,4-oxadiazole-2-thiols (thione tautomers).

4.3. Pathway C: Reductive Cyclization (Indole Potential)

While less common for the hydrazide specifically, the ortho-nitro motif is classically associated
with indole synthesis (e.g., Reissert or Batcho-Leimgruber). Reduction of the nitro group to an
amine (

) in the presence of the hydrazide side chain can lead to intramolecular attack, potentially
forming oxindole derivatives or releasing hydrazine to form lactams.

DOT Diagram: Chemical Reactivity Network
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Figure 2: Divergent synthetic pathways leading to bioactive heterocycles.
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Experimental Protocols
Protocol 5.1: Synthesis of 2-(2-Nitrophenyl)acetohydrazide

Validated based on standard hydrazinolysis procedures [1, 2].

Preparation: Dissolve 10.0 mmol of Methyl 2-(2-nitrophenyl)acetate in 20 mL of absolute
ethanol or methanol.

Addition: Slowly add 15.0 mmol of Hydrazine Hydrate (80% or 99%) dropwise to the stirring
solution at room temperature. Note: Slow addition prevents localized overheating.

Reflux: Heat the mixture to reflux (approx. 78°C for ethanol) for 4-8 hours. Monitor reaction
progress via TLC (System: Ethyl Acetate/Hexane 1:1).

Isolation: Allow the solution to cool to room temperature. If precipitation does not occur,
concentrate the solvent under reduced pressure (rotary evaporator) to half volume and cool
in an ice bath.

Purification: Filter the resulting solid precipitate. Wash with cold ethanol (2 x 5 mL) and
recrystallize from ethanol/water (2:1 ratio) to obtain needle-like crystals.

Yield: Expected yield 85-95%.

Protocol 5.2: Synthesis of Schiff Base Derivative

Mixing: Dissolve 1.0 mmol of 2-(2-Nitrophenyl)acetohydrazide in 15 mL of ethanol.

Condensation: Add 1.0 mmol of 4-Chlorobenzaldehyde (or substituted aldehyde) and 2-3
drops of glacial acetic acid (catalyst).

Reaction: Reflux for 2—4 hours.

Work-up: Cool the mixture. The hydrazone usually precipitates out. Filter, wash with cold
ethanol, and dry.

Safety & Handling
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» Hydrazine Hydrate: Highly toxic, potential carcinogen, and corrosive. Handle in a fume hood
with double gloves (nitrile).

» Nitro Compounds: Potentially explosive if heated under confinement or subjected to shock.
Avoid distilling the hydrazide to dryness at high temperatures.

» Storage: Store in a cool, dry place (2—8°C recommended) away from strong oxidizing
agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 2-(2-
Nitrophenyl)acetohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049033#2-2-nitrophenyl-acetohydrazide-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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